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Compound of Interest

Compound Name: JYL 1421

Cat. No.: B1673192 Get Quote

Proper handling and disposal of JYL 1421, a potent TRPV1 antagonist, are critical for ensuring

laboratory safety and environmental compliance. As this compound should be considered

hazardous, strict adherence to established protocols is necessary.[1] The following guide

provides essential procedural information for researchers, scientists, and drug development

professionals.

Disclaimer: This document provides general guidance. Always consult the complete Safety

Data Sheet (SDS) provided by the manufacturer and adhere to your institution's specific

Environmental Health and Safety (EHS) protocols before handling or disposing of this

chemical.

Quantitative Data and Physical Properties
The following table summarizes key quantitative and physical data for JYL 1421.
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Property Value

CAS Registry Number 401907-26-4

Molecular Formula C20H26FN3O2S2

Molecular Weight 423.6

Appearance Crystalline solid

Purity ≥95%

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Storage Store at -20°C

Stability Stable for ≥ 4 years at -20°C

UV/Vis Maximum λmax: 225 nm

Source: Cayman Chemical Product Information[1]

Proper Disposal Procedures
The disposal of JYL 1421 and associated waste must be managed through your institution's

hazardous waste program.

Step 1: Identify the Waste Stream
JYL 1421 waste can be categorized into three main streams:

Unused/Expired Solid Compound: The pure, solid form of JYL 1421.

JYL 1421 Solutions: JYL 1421 dissolved in solvents (e.g., DMSO).

Contaminated Materials: Items that have come into contact with JYL 1421, such as pipette

tips, gloves, and glassware.

Step 2: Segregate and Contain Waste
Solid Waste (Unused Compound and Contaminated Materials):
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Do not dispose of in standard trash or sharps containers.

Collect all solid waste in a designated, leak-proof hazardous waste container lined with a

heavy-duty plastic bag.

This includes contaminated personal protective equipment (PPE) such as gloves, and

disposable labware like pipette tips and microfuge tubes.

Liquid Waste (JYL 1421 Solutions):

Do not pour down the drain.

Collect all solutions containing JYL 1421 in a dedicated, sealed, and shatter-resistant

hazardous waste container.

Ensure the container is compatible with the solvent used (e.g., a chemically resistant

plastic or glass bottle for DMSO solutions).

Step 3: Label Hazardous Waste Containers
Proper labeling is critical for safety and compliance. Each waste container must have a

hazardous waste label that includes:

The words "Hazardous Waste."

The full chemical name: "JYL 1421."

The solvent used and its approximate concentration (for liquid waste).

The date accumulation started.

The primary hazard associated with the compound (e.g., "Toxic," "Irritant").

Step 4: Store and Schedule Pickup
Store sealed hazardous waste containers in a designated and secure satellite accumulation

area within your laboratory.
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Follow your institution's EHS guidelines for storage, which may require secondary

containment.

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Experimental Workflow and Disposal Decision
Diagram
The following diagram illustrates the logical workflow for identifying and properly disposing of

JYL 1421 waste streams.
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of JYL 1421 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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